Cas no 2444575-12-4 (1,6-Naphthyridine, 5,6,7,8-tetrahydro-2-methoxy-, hydrochloride (1:1))

• Product Name: 1,6-Naphthyridine, 5,6,7,8-tetrahydro-2-methoxy-, hydrochloride (1:1)
• CAS No: 2444575-12-4
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 5213951
• Update Time: 2025-05-26

1,6-Naphthyridine, 5,6,7,8-tetrahydro-2-methoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine, 5,6,7,8-tetrahydro-2-methoxy-, hydrochloride (1:1)

• Inchi： 1S/C9H12N2O.ClH/c1-12-9-3-2-7-6-10-5-4-8(7)11-9;/h2-3,10H,4-6H2,1H3;1H
• InChI Key： IXPFMYVHPXFGOK-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2CNCCC2=N1)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,6-Naphthyridine, 5,6,7,8-tetrahydro-2-methoxy-, hydrochloride (1:1)

1,6-Naphthyridine, 5,6,7,8-tetrahydro-2-methoxy-, hydrochloride (1:1) and its Applications in Modern Chemical Biology

The compound with the CAS number 2444575-12-4, specifically named as 1,6-Naphthyridine, 5,6,7,8-tetrahydro-2-methoxy-, hydrochloride (1:1), represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology.

The core structure of this compound consists of a naphthyridine scaffold, which is a bicyclic aromatic system containing nitrogen atoms. The presence of a tetrahydro moiety and a methoxy group at the 2-position introduces specific electronic and steric properties that make it a versatile intermediate in synthetic chemistry. Furthermore, the hydrochloride salt form enhances its solubility and stability, making it more amenable for various biochemical assays and in vitro studies.

In recent years, the exploration of naphthyridine derivatives has been extensively studied for their role in modulating biological pathways. Specifically, compounds with this scaffold have shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are pivotal in numerous cellular processes. The methoxy group at the 2-position of the naphthyridine ring is particularly noteworthy, as it can influence the compound's binding affinity to target proteins by altering electronic distribution and steric hindrance.

Recent research has highlighted the utility of this compound in developing novel therapeutic agents. For instance, studies have demonstrated its potential as an inhibitor of Janus kinases (JAKs), which are implicated in inflammatory responses and autoimmune diseases. The ability to modulate JAK activity makes this compound a promising candidate for further development into anti-inflammatory medications. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for designing next-generation drugs with enhanced efficacy and reduced side effects.

The hydrochloride salt form of 1,6-Naphthyridine, 5,6,7,8-tetrahydro-2-methoxy-, hydrochloride (1:1) also facilitates its use in high-throughput screening (HTS) platforms. HTS is a critical tool in drug discovery that allows researchers to rapidly test thousands of compounds for their biological activity against specific targets. The improved solubility provided by the hydrochloride salt ensures that the compound can be easily formulated into screening assays, thereby increasing the efficiency of hit identification.

Moreover, the tetrahydro substitution in the naphthyridine ring contributes to the compound's metabolic stability. This is particularly important in pharmaceutical development, where metabolic degradation can significantly reduce a drug's bioavailability and therapeutic effect. By incorporating this structural feature, researchers aim to enhance the compound's pharmacokinetic profile, making it more suitable for clinical applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as catalytic hydrogenation and nucleophilic substitution play crucial roles in constructing the desired naphthyridine core. The introduction of the methoxy group and subsequent salt formation are critical steps that require careful optimization to ensure the final product's integrity.

In conclusion, 1,6-Naphthyridine, 5,6,7,8-tetrahydro-2-methoxy-, hydrochloride (1:1) represents a significant contribution to the chemical biology field. Its unique structural features make it a valuable tool for drug discovery and molecular pharmacology. With ongoing research exploring its potential applications in treating various diseases, this compound is poised to play a crucial role in the development of novel therapeutic agents. The advancements in synthetic chemistry and biotechnology continue to enhance our understanding of its biological activities and therapeutic potential.